Cas no 1105225-41-9 (N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1105225-41-9
• MF: C₂₃H₂₅N₇O₂
• MW: 431.490303754807
• CID: 5899803
• PubChem ID: 30859445
• Update Time: 2025-06-08

N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• N-(4-methoxyphenyl)-6-(4-(4-methoxyphenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• F5325-0201
• 1105225-41-9
• AKOS024506904
• CCG-317382

• Inchi： 1S/C23H25N7O2/c1-31-18-7-3-16(4-8-18)25-21-20-15-24-28-22(20)27-23(26-21)30-13-11-29(12-14-30)17-5-9-19(32-2)10-6-17/h3-10,15H,11-14H2,1-2H3,(H2,24,25,26,27,28)
• InChI Key： CYLREEKBHYVZJE-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=C(OC)C=C3)CC2)=NC(NC2=CC=C(OC)C=C2)=C2C=NNC2=N1

Computed Properties

• Exact Mass: 431.20697307g/mol
• Monoisotopic Mass: 431.20697307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Introduction to N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1105225-41-9)

N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known by its CAS number 1105225-41-9, is a potent and selective inhibitor of the Janus kinase (JAK) family. This compound has garnered significant attention in recent years due to its potential therapeutic applications in various inflammatory and autoimmune diseases. The JAK family of tyrosine kinases plays a crucial role in the signaling pathways of cytokines and growth factors, making JAK inhibitors valuable tools in the development of targeted therapies.

The chemical structure of N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of the methoxyphenyl and piperazine moieties enhances its binding affinity and selectivity for JAK kinases. This structural feature is critical for its pharmacological properties and has been extensively studied in both preclinical and clinical settings.

Recent research has highlighted the potential of N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine in treating conditions such as rheumatoid arthritis (RA), psoriasis, and inflammatory bowel disease (IBD). A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited JAK1 and JAK3 with high selectivity, leading to reduced inflammation and improved disease outcomes in animal models.

Clinical trials have further validated these findings. A phase II trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine in patients with moderate to severe RA. The results showed significant improvements in disease activity scores and patient-reported outcomes, with a favorable safety profile. These promising results have paved the way for larger, phase III trials to confirm its therapeutic potential.

In addition to its anti-inflammatory properties, N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also shown potential in cancer research. Studies have indicated that it can inhibit the proliferation of certain cancer cells by disrupting JAK/STAT signaling pathways. This dual functionality makes it an attractive candidate for combination therapies targeting both inflammation and cancer.

The pharmacokinetic properties of N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine have been extensively characterized. It exhibits good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. These properties contribute to its suitability for chronic administration in clinical settings.

Despite its promising therapeutic potential, the development of N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine also faces challenges. One major concern is the potential for off-target effects and toxicity. Preclinical studies have identified some adverse effects, such as liver enzyme elevations and gastrointestinal disturbances. However, these side effects are generally manageable with appropriate dosing regimens and monitoring.

To address these challenges, ongoing research is focused on optimizing the chemical structure of N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine to enhance its selectivity and reduce off-target effects. Computational methods and high-throughput screening techniques are being employed to identify structural modifications that improve pharmacological properties while maintaining or enhancing therapeutic efficacy.

In conclusion, N-(4-methoxyphenyl)-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1105225-41-9) represents a promising compound with significant therapeutic potential in various inflammatory and autoimmune diseases. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further clinical development. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds great promise for improving patient outcomes in multiple disease areas.